Cas no 27576-86-9 (Phenol,(1-methyl-1-phenylethyl)-)

Phenol,(1-methyl-1-phenylethyl)- structure
27576-86-9 structure
Product Name:Phenol,(1-methyl-1-phenylethyl)-
CAS No:27576-86-9
MF:C15H16O
MW:212.286944389343
CID:254284
PubChem ID:33938
Update Time:2025-04-19

Phenol,(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,(1-methyl-1-phenylethyl)-
    • (1-methyl-1-phenylethyl)phenol
    • Cumylphenol,isomer mixture
    • E76192MWPA
    • 0DDA9N8D2J
    • 3-Cumylphenol
    • 87852-47-9
    • 3-(1-Methyl-1-phenylethyl)phenol
    • UNII-E76192MWPA
    • SCHEMBL50818
    • NS00051224
    • m-cumylphenol
    • Q27236643
    • Phenol, 3-(1-methyl-1-phenylethyl)-
    • EINECS 248-539-2
    • 3-(2-phenylpropan-2-yl)phenol
    • DTXSID30883141
    • 27576-86-9
    • Phenol, (1-methyl-1-phenylethyl)-
    • UNII-0DDA9N8D2J
    • Inchi: 1S/C15H16O/c1-15(2,12-7-4-3-5-8-12)13-9-6-10-14(16)11-13/h3-11,16H,1-2H3
    • InChI Key: PARGHORKDQHVPM-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.12000
  • Monoisotopic Mass: 212.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 3.71810
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